Cas no 886763-15-1 ([2-bromo-5-(trifluoromethoxy)phenyl]methanol)

[2-bromo-5-(trifluoromethoxy)phenyl]methanol structure

886763-15-1 structure

Product Name:[2-bromo-5-(trifluoromethoxy)phenyl]methanol

CAS No:886763-15-1

MF:C₈H₆BrF₃O₂

MW:271.031252384186

CID:1928233

PubChem ID:2783310

Update Time:2025-04-21

[2-bromo-5-(trifluoromethoxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

- [2-bromo-5-(trifluoromethoxy)phenyl]methanol
- 2-bromo-5-(trifluoromethoxy)benzyl alcohol
- AC1MD48Q
- CTK8A2591
- MolPort-001-772-673
- PC1069
- AG-A-38159
- OALBWTKTAWWYBX-UHFFFAOYSA-N
- CS-0235994
- DB-160595
- DTXSID60382571
- AKOS015995357
- MFCD07368723
- CL9685
- (2-Bromo-5-(trifluoromethoxy)phenyl)methanol
- Z1269191319
- SCHEMBL16952446
- EN300-1663194
- 886763-15-1
- Inchi： 1S/C8H6BrF3O2/c9-7-2-1-6(3-5(7)4-13)14-8(10,11)12/h1-3,13H,4H2
- InChI Key： OALBWTKTAWWYBX-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1CO)OC(F)(F)F

Computed Properties

Exact Mass: 269.95000
Monoisotopic Mass: 269.95033Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.695
Boiling Point: 263℃
Flash Point: 113℃
PSA: 29.46000
LogP: 2.84000

[2-bromo-5-(trifluoromethoxy)phenyl]methanol Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

[2-bromo-5-(trifluoromethoxy)phenyl]methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC1069-1g	2-Bromo-5-(trifluoromethoxy)benzyl alcohol	886763-15-1	95%	1g	£103.00	2025-02-19
Apollo Scientific	PC1069-5g	2-Bromo-5-(trifluoromethoxy)benzyl alcohol	886763-15-1	95%	5g	£305.00	2025-02-19
eNovation Chemicals LLC	Y1249203-1g	2-BROMO-5-(TRIFLUOROMETHOXY)BENZYL ALCOHOL	886763-15-1	95%	1g	$310	2024-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1761-1G	[2-bromo-5-(trifluoromethoxy)phenyl]methanol	886763-15-1	95%	1g	￥ 877.00	2023-04-13
Enamine	EN300-1663194-0.05g	[2-bromo-5-(trifluoromethoxy)phenyl]methanol	886763-15-1	95.0%	0.05g	$28.0	2025-02-20
Enamine	EN300-1663194-0.1g	[2-bromo-5-(trifluoromethoxy)phenyl]methanol	886763-15-1	95.0%	0.1g	$42.0	2025-02-20
Enamine	EN300-1663194-0.25g	[2-bromo-5-(trifluoromethoxy)phenyl]methanol	886763-15-1	95.0%	0.25g	$60.0	2025-02-20
Enamine	EN300-1663194-0.5g	[2-bromo-5-(trifluoromethoxy)phenyl]methanol	886763-15-1	95.0%	0.5g	$94.0	2025-02-20
Enamine	EN300-1663194-1.0g	[2-bromo-5-(trifluoromethoxy)phenyl]methanol	886763-15-1	95.0%	1.0g	$121.0	2025-02-20
Enamine	EN300-1663194-2.5g	[2-bromo-5-(trifluoromethoxy)phenyl]methanol	886763-15-1	95.0%	2.5g	$210.0	2025-02-20

[2-bromo-5-(trifluoromethoxy)phenyl]methanol Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

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